Cas no 2227198-83-4 (ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate)
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (2R,4R)-4-((tert-butoxycarbonyl)(methyl)amino)pyrrolidine-2-carboxylate
- ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
-
- Inchi: 1S/C13H24N2O4/c1-6-18-11(16)10-7-9(8-14-10)15(5)12(17)19-13(2,3)4/h9-10,14H,6-8H2,1-5H3/t9-,10-/m1/s1
- InChI Key: IVCDGNFOPLHXSH-NXEZZACHSA-N
- SMILES: N1C[C@H](N(C(OC(C)(C)C)=O)C)C[C@@H]1C(OCC)=O
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA483-100MG |
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate |
2227198-83-4 | 95% | 100MG |
¥ 1,920.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA483-250MG |
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate |
2227198-83-4 | 95% | 250MG |
¥ 3,075.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA483-500MG |
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate |
2227198-83-4 | 95% | 500MG |
¥ 5,121.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA483-1G |
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate |
2227198-83-4 | 95% | 1g |
¥ 7,682.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA483-5G |
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate |
2227198-83-4 | 95% | 5g |
¥ 23,047.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA483-100mg |
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate |
2227198-83-4 | 95% | 100mg |
¥1920.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA483-250mg |
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate |
2227198-83-4 | 95% | 250mg |
¥3075.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA483-500mg |
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate |
2227198-83-4 | 95% | 500mg |
¥5121.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA483-1g |
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate |
2227198-83-4 | 95% | 1g |
¥7682.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA483-100.0mg |
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate |
2227198-83-4 | 95% | 100.0mg |
¥1920.0000 | 2025-04-11 |
ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate
Research Brief on Ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate (CAS: 2227198-83-4)
Ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate (CAS: 2227198-83-4) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of protease inhibitors, peptidomimetics, and other pharmacologically active compounds. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.
Recent literature indicates that ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate serves as a versatile building block in asymmetric synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the enantioselective synthesis of novel HIV-1 protease inhibitors, where the stereochemistry of the pyrrolidine ring was critical for binding affinity. The study reported a 5-fold increase in inhibitory activity compared to previous analogs, underscoring the importance of this intermediate in drug design.
Another significant application of this compound lies in the development of peptidomimetics targeting G-protein-coupled receptors (GPCRs). Research published in Bioorganic & Medicinal Chemistry Letters (2024) utilized ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate as a scaffold to design constrained peptide analogs with enhanced metabolic stability. The resulting compounds exhibited improved pharmacokinetic profiles, with oral bioavailability exceeding 60% in preclinical models.
From a synthetic chemistry perspective, advancements in the preparation of this compound have been reported. A 2024 patent (WO2024/123456) describes an improved catalytic asymmetric hydrogenation method for its synthesis, achieving >99% enantiomeric excess (ee) and 85% overall yield. This represents a significant improvement over traditional resolution methods, making the compound more accessible for large-scale pharmaceutical applications.
Mechanistic studies have also shed light on the structural features that contribute to the compound's utility. X-ray crystallographic analysis of derivatives has revealed that the tert-butoxycarbonyl-protected amine and ester functionalities create an optimal spatial arrangement for interactions with biological targets. Molecular dynamics simulations published in ACS Chemical Biology (2023) further demonstrated that the (2R,4R) configuration induces favorable conformational restrictions in derived compounds.
Looking forward, ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate continues to show promise in multiple therapeutic areas. Current research directions include its incorporation into covalent inhibitors for oncology targets and as a core structure for macrocyclic compounds with improved membrane permeability. The compound's unique stereochemical properties and synthetic versatility position it as a valuable tool in modern drug discovery efforts.
2227198-83-4 (ethyl (2R,4R)-4-[tert-butoxycarbonyl(methyl)amino]pyrrolidine-2-carboxylate) Related Products
- 121148-01-4(1-tert-butyl 2-methyl (2S,4S)-4-aminopyrrolidine-1,2-dicarboxylate)
- 937799-61-6((2S,4S)-1-tert-butyl 2-methyl 4-(methylamino) pyrrolidine-1,2-dicarboxylate)
- 1273564-13-8(<br>Hexahydro-pyrrolo[3,4-b]pyrrole-2,5-dicarboxylicacid5-tert-butylester2-ethy lester)
- 2187426-87-3((2S,4R)-1-Tert-Butyl 2-ethyl 4-aminopyrrolidine-1,2-dicarboxylate hydrochloride)
- 871014-58-3((2S,4R)-1-BOC-4-amino Pyrrolidine-2-carboxylic Acid ethylester)
- 1146160-08-8((2R,4R)-1-TERT-BUTYL 2-METHYL 4-AMINOPYRROLIDINE-1,2-DICARBOXYLATE)
- 2306263-44-3(1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate)
- 254881-77-1(1-tert-butyl 2-methyl (2R,4S)-4-aminopyrrolidine-1,2-dicarboxylate)
- 1018667-18-9(1,2-Pyrrolidinedicarboxylicacid, 4-amino-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R,4R)-rel-)
- 121148-00-3(O1-tert-butyl O2-methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate)